Cas no 1173657-05-0 (4-Pentyn-1-ol, 5-[4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]-)

• Product Name: 4-Pentyn-1-ol, 5-[4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]-
• CAS No: 1173657-05-0
• MF: C₁₈H₁₅ClN₂O₃S
• MW: 374.841302156448
• CID: 833596
• Update Time: 2023-04-05

4-Pentyn-1-ol, 5-[4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]- Chemical and Physical Properties

Names and Identifiers

• 4-Pentyn-1-ol, 5-[4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]-
• 5-[1-(benzenesulfonyl)-4-chloropyrrolo[2,3-b]pyridin-2-yl]pent-4-yn-1-ol

• Inchi： 1S/C18H15ClN2O3S/c19-17-10-11-20-18-16(17)13-14(7-3-2-6-12-22)21(18)25(23,24)15-8-4-1-5-9-15/h1,4-5,8-11,13,22H,2,6,12H2
• InChI Key： DVWKNKMKWVGROZ-UHFFFAOYSA-N
• SMILES： C(O)CCC#CC1N(S(C2=CC=CC=C2)(=O)=O)C2=NC=CC(Cl)=C2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4